(1S,2R,4R,5S)-4,5-Dihydroxy-2-[(2-methylpropan-2-yl)oxycarbonylamino]cyclohexane-1-carboxylic acid

• IUPAC Name: (1S,2R,4R,5S)-4,5-dihydroxy-2-[(2-methylpropan-2-yl)oxycarbonylamino]cyclohexane-1-carboxylic acid
• InChI: InChI=1S/C12H21NO6/c1-12(2,3)19-11(18)13-7-5-9(15)8(14)4-6(7)10(16)17/h6-9,14-15H,4-5H2,1-3H3,(H,13,18)(H,16,17)/t6-,7+,8-,9+/m0/s1
• InChI Key: LIYJZCSRYCCUIC-UYXSQOIJSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CC(C(CC1C(=O)O)O)O
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@@H]1C[C@H]([C@H](C[C@@H]1C(=O)O)O)O
• Molecular Formula: C12H21NO6
• Molecular Weight: 275.30 g/mol

Description

(1S,2R,4R,5S)-4,5-Dihydroxy-2-[(2-methylpropan-2-yl)oxycarbonylamino]cyclohexane-1-carboxylic acid is a useful research compound. Its molecular formula is C12H21NO6 and its molecular weight is 275.301. The purity is usually 95%.
BenchChem offers high-quality (1S,2R,4R,5S)-4,5-Dihydroxy-2-[(2-methylpropan-2-yl)oxycarbonylamino]cyclohexane-1-carboxylic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (1S,2R,4R,5S)-4,5-Dihydroxy-2-[(2-methylpropan-2-yl)oxycarbonylamino]cyclohexane-1-carboxylic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Asymmetric Synthesis

(1S,2R,4R,5S)-4,5-Dihydroxy-2-[(2-methylpropan-2-yl)oxycarbonylamino]cyclohexane-1-carboxylic acid is used in asymmetric synthesis. For instance, Songis et al. (2007) employed it in the asymmetric Diels–Alder cycloaddition of 1-aminocyclohexadiene to chiral acrylate, leading to enantiopure bicyclic β-amino acids. This demonstrates its utility in creating stereoselectively enriched compounds (Songis et al., 2007).

Enantioselective Synthesis

Campbell et al. (2009) discussed the enantioselective synthesis of a derivative of this compound, emphasizing its role as a critical intermediate in the development of potent CCR2 antagonists. This highlights its importance in the synthesis of bioactive molecules (Campbell et al., 2009).

Catalytic Applications

In the field of catalysis, Hayashi et al. (1979) explored the use of related cyclohexane derivatives in rhodium-catalyzed asymmetric hydroformylation. This research underscores the potential of such compounds in catalytic processes that require high stereoselectivity (Hayashi et al., 1979).

Medicinal Chemistry

While focusing on medicinal applications, Thaisrivongs et al. (1987) described the synthesis of angiotensinogen transition-state analogues containing a derivative of this compound. These analogues demonstrated potent inhibition of human plasma renin, highlighting its relevance in therapeutic research (Thaisrivongs et al., 1987).